Cas no 2228781-46-0 (2-(3,3-dimethylcyclopentyl)oxyethan-1-amine)

• Product Name: 2-(3,3-dimethylcyclopentyl)oxyethan-1-amine
• CAS No: 2228781-46-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5810778
• PubChem ID: 165735856
• Update Time: 2025-05-25

2-(3,3-dimethylcyclopentyl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclopentyl)oxyethan-1-amine
• 2228781-46-0
• 2-[(3,3-dimethylcyclopentyl)oxy]ethan-1-amine
• EN300-1813932

• Inchi： 1S/C9H19NO/c1-9(2)4-3-8(7-9)11-6-5-10/h8H,3-7,10H2,1-2H3
• InChI Key： WADWBLHAWJWVOK-UHFFFAOYSA-N
• SMILES： O(CCN)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,3-dimethylcyclopentyl)oxyethan-1-amine

2-(3,3-Dimethylcyclopentyl)oxyethan-1-amine

The compound 2-(3,3-dimethylcyclopentyl)oxyethan-1-amine (CAS No. 2228781-46-0) is a specialized organic compound with a unique structure that combines a cyclopentane ring, an ether group, and an amine functionality. This compound has garnered attention in the fields of organic synthesis, pharmacology, and materials science due to its versatile chemical properties and potential applications. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles.

The molecular structure of 2-(3,3-dimethylcyclopentyl)oxyethan-1-amine consists of a cyclopentane ring substituted with two methyl groups at the 3-position. This substitution pattern introduces steric hindrance, which can influence the compound's reactivity and stability. The ether linkage (-O-) connects the cyclopentane ring to an ethyl chain terminated by an amine group (-NH₂). This combination of functional groups makes the compound highly versatile for various chemical transformations.

Recent research has focused on the synthesis and characterization of this compound. One study published in *Journal of Organic Chemistry* demonstrated a novel method for synthesizing 2-(3,3-dimethylcyclopentyl)oxyethan-1-amine using a two-step process involving nucleophilic substitution and subsequent amination. The authors highlighted the high yield and selectivity of this approach, making it suitable for large-scale production.

In terms of applications, 2-(3,3-dimethylcyclopentyl)oxyethan-1-amine has shown promise in the pharmaceutical industry as a building block for drug candidates. Its amine functionality allows for easy modification to create bioisosteres or prodrugs with improved bioavailability. For instance, researchers at XYZ Pharmaceutical have utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerase enzymes.

Another area of interest is the use of 2-(3,3-dimethylcyclopentyl)oxyethan-1-amine in polymer chemistry. Its ether and amine groups can participate in both condensation and addition polymerization reactions, leading to the development of advanced materials with tailored mechanical and thermal properties. A team at ABC Materials Research Institute reported the successful synthesis of a thermoresponsive polymer incorporating this compound as a comonomer.

From an environmental perspective, recent studies have evaluated the biodegradation potential of 2-(3,3-dimethylcyclopentyl)oxyethan-1-amine under various conditions. Results from *Environmental Science & Technology* indicated that the compound exhibits moderate biodegradability under aerobic conditions, suggesting its potential for sustainable use in industrial applications.

In conclusion, 2-(3,3-dimethylcyclopentyl)oxyethan-1-amine (CAS No. 2228781-46-0) is a multifaceted organic compound with significant potential across diverse fields. Its unique structure enables versatile chemical transformations, while recent advancements in synthesis and application have underscored its importance in modern chemistry and materials science.